Cas no 2680532-04-9 (3-(3-Ethylphenyl)pyrrolidine hydrochloride)

• Product Name: 3-(3-Ethylphenyl)pyrrolidine hydrochloride
• CAS No: 2680532-04-9
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD34183792
• CID: 5645152
• PubChem ID: 165941224
• Update Time: 2026-03-11

3-(3-Ethylphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680532-04-9
• EN300-28257641
• Z5042713992
• 3-(3-ethylphenyl)pyrrolidine hydrochloride
• 3-(3-Ethylphenyl)pyrrolidine hydrochloride

• MDL： MFCD34183792
• Inchi： 1S/C12H17N.ClH/c1-2-10-4-3-5-11(8-10)12-6-7-13-9-12;/h3-5,8,12-13H,2,6-7,9H2,1H3;1H
• InChI Key： PLPMOPBMUAKHJB-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2C=CC=C(CC)C=2)C1

Computed Properties

• Exact Mass: 211.1127773g/mol
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-Ethylphenyl)pyrrolidine hydrochloride

Introduction to 3-(3-Ethylphenyl)pyrrolidine hydrochloride (CAS No. 2680532-04-9)

3-(3-Ethylphenyl)pyrrolidine hydrochloride, identified by the chemical compound code CAS No. 2680532-04-9, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of an ethylphenyl group in its molecular framework enhances its pharmacological profile, making it a subject of intense study in drug discovery and development.

The chemical structure of 3-(3-Ethylphenyl)pyrrolidine hydrochloride consists of a pyrrolidine ring substituted with a 3-ethylphenyl moiety, further salted with hydrochloride to improve solubility and stability. This structural configuration imparts unique physicochemical properties that influence its interactions with biological targets, making it a promising candidate for various pharmacological investigations.

In recent years, the exploration of novel heterocyclic compounds has led to groundbreaking discoveries in the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. 3-(3-Ethylphenyl)pyrrolidine hydrochloride has emerged as a key compound in this research landscape, exhibiting potential benefits in modulating neurotransmitter systems and inhibiting inflammatory pathways. Its ability to interact with specific enzymes and receptors has been a focal point for scientists seeking to develop next-generation therapeutics.

One of the most compelling aspects of 3-(3-Ethylphenyl)pyrrolidine hydrochloride is its role in preclinical studies targeting central nervous system (CNS) disorders. Research indicates that this compound may possess neuroprotective properties, making it a candidate for investigating treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. The ethylphenyl group is particularly noteworthy, as it has been shown to enhance binding affinity to certain CNS receptors, thereby improving therapeutic efficacy.

Moreover, the hydrochloride salt form of 3-(3-Ethylphenyl)pyrrolidine hydrochloride offers advantages in terms of bioavailability and pharmacokinetic profiles. This formulation ensures better absorption and distribution within the body, which is crucial for achieving desired therapeutic effects. The compound's stability under various conditions also makes it suitable for industrial-scale production and formulation into pharmaceutical products.

The synthesis of 3-(3-Ethylphenyl)pyrrolidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, minimizing side reactions and maximizing the integrity of the final product. These advancements in synthetic chemistry have enabled researchers to produce sufficient quantities of the compound for extensive pharmacological testing.

Recent studies have also highlighted the potential of 3-(3-Ethylphenyl)pyrrolidine hydrochloride in addressing metabolic disorders. Its molecular structure allows it to interact with enzymes involved in lipid metabolism, suggesting its utility in managing conditions such as hyperlipidemia. Additionally, preliminary data indicate that this compound may exhibit anti-inflammatory effects by modulating cytokine production and immune cell responses.

The pharmacological evaluation of 3-(3-Ethylphenyl)pyrrolidine hydrochloride has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has demonstrated selective binding to target proteins with high affinity, indicating its potential as a lead molecule for drug development. Animal studies further support these findings, showing promising results in models of CNS disorders and inflammatory diseases.

As research progresses, the therapeutic applications of 3-(3-Ethylphenyl)pyrrolidine hydrochloride are expected to expand. Ongoing clinical trials are exploring its efficacy in treating neurological conditions, while additional studies are investigating its role in other therapeutic areas such as oncology and autoimmune diseases. The versatility of this compound's molecular framework makes it a valuable asset in the pharmaceutical industry's quest for innovative treatments.

The development of 3-(3-Ethylphenyl)pyrrolidine hydrochloride exemplifies the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge research methodologies and computational tools, scientists are able to design and optimize molecules like this one with unprecedented precision. This collaborative approach not only accelerates drug discovery but also enhances the likelihood of success in bringing new therapies to market.

In conclusion,3-(3-Ethylphenyl)pyrrolidine hydrochloride (CAS No. 2680532-04-9) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features and demonstrated biological activities position it as a cornerstone compound in ongoing research efforts aimed at addressing some of today's most challenging medical conditions. As scientific understanding continues to evolve, the potential applications of this remarkable molecule are likely to grow even further.